Cas no 116518-76-4 (1,2-Benzenediol,4-[2-(3,4,5-trimethoxyphenyl)ethyl]-)

• Product Name: 1,2-Benzenediol,4-[2-(3,4,5-trimethoxyphenyl)ethyl]-
• CAS No: 116518-76-4
• MF: C₁₇H₂₀O₅
• MW: 304.337705612183
• CID: 189811
• PubChem ID: 122775
• Update Time: 2025-04-19

1,2-Benzenediol,4-[2-(3,4,5-trimethoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-(3,4,5-trimethoxyphenyl)ethyl]-
• 4-[2-(3,4,5-trimethoxyphenyl)ethyl]benzene-1,2-diol
• combretastatin B-3
• 1,2-Benzenediol, 4-(2-(3,4,5-trimethoxyphenyl)ethyl)-
• Combretastatin B3
• 116518-76-4
• DTXSID10151416
• CHEMBL485822

• Inchi： 1S/C17H20O5/c1-20-15-9-12(10-16(21-2)17(15)22-3)5-4-11-6-7-13(18)14(19)8-11/h6-10,18-19H,4-5H2,1-3H3
• InChI Key： SFWXNQDSPCKFAW-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C(OC)C=C(CCC2C=C(O)C(O)=CC=2)C=1

Computed Properties

• Exact Mass: 304.1311
• Monoisotopic Mass: 304.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• Density: 1.208
• Boiling Point: 453.6°Cat760mmHg
• Flash Point: 228.1°C
• Refractive Index: 1.582
• PSA: 68.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes